Cas no 609-08-5 (1,3-diethyl 2-methylpropanedioate)

• Product Name: 1,3-diethyl 2-methylpropanedioate
• CAS No: 609-08-5
• MF: C₈H₁₄O₄
• MW: 174.194363117218
• MDL: MFCD00009162
• CID: 38795
• PubChem ID: 24847702
• Update Time: 2026-05-14

1,3-diethyl 2-methylpropanedioate Chemical and Physical Properties

Names and Identifiers

• Diethyl methylmalonate
• DIETHYL 2-METHYLPROPANEDIOATE
• METHYLMALONIC ACID DIETHYL ESTER
• RARECHEM AL BI 0301
• 2-methyl-malonicaciddiethylester
• 2-methyl-propanedioicaciddiethylester
• Diethyl 2-methylmalonate
• Diethylisosuccinate
• dlethylmethylmalonate
• Ethyl methylmalonate
• Malonic acid, methyl-, diethyl ester
• methyl-propanedioicacidiethylesterPropanedioic acid, 2-methyl-, diethyl ester
• Methoxymalonic Acid Diethyl Ester
• Methylmalonic acid diethyl ester~Methylpropanedioic acid diethyl ester
• Diethyl methylpropanedioate
• Methyl-propanedioic acid diethyl ester
• Diethyl a-methylmalonate
• 1,3-Diethyl 2-methylpropanedioate
• Diethyl methylmalonate,98%
• 1,3-diethyl 2-methylpropanedioate

• MDL： MFCD00009162
• Inchi： 1S/C8H14O4/c1-4-11-7(9)6(3)8(10)12-5-2/h6H,4-5H2,1-3H3
• InChI Key： UPQZOUHVTJNGFK-UHFFFAOYSA-N
• SMILES： CCOC(=O)C(C)C(=O)OCC
• BRN： 637028

Computed Properties

• Exact Mass: 174.08900
• Monoisotopic Mass: 174.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 52.6A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.022 g/mL at 20 °C(lit.)
• Boiling Point: 198-199 °C(lit.)
  78-80 °C/10 mmHg
• Flash Point: Fahrenheit: 179.6 ° f < br / > Celsius: 82 ° C < br / >
• Refractive Index: n20/D 1.413(lit.)
• PH: 8 (1000mg/l, H2O, 20℃)
• Solubility: 1000mg/l
• Water Partition Coefficient: Insoluble
• PSA: 52.60000
• LogP: 0.74870
• Solubility: Not available

1,3-diethyl 2-methylpropanedioate Security Information

• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• WGK Germany：3
• Safety Instruction： S23-S24/25
• TSCA：Yes
• Storage Condition：Store at room temperature
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 1,3-diethyl 2-methylpropanedioate

Introduction to 1,3-diethyl 2-methylpropanedioate (CAS No. 609-08-5)

1,3-diethyl 2-methylpropanedioate (CAS No. 609-08-5) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique molecular structure, which consists of a central 2-methylpropane-1,3-diol core with two ethyl ester groups attached. The specific arrangement of these functional groups imparts distinct chemical and physical properties that make it a valuable intermediate in various synthetic processes.

The chemical formula of 1,3-diethyl 2-methylpropanedioate is C₉H₁₈O₄, and its molecular weight is approximately 182.24 g/mol. This compound is typically synthesized through the esterification of 2-methylpropane-1,3-diol with ethyl alcohol in the presence of an acid catalyst. The resulting product is a colorless liquid with a characteristic ester odor, making it suitable for use in various applications.

In the realm of organic synthesis, 1,3-diethyl 2-methylpropanedioate serves as a key building block for the preparation of more complex molecules. Its reactivity and stability make it an ideal starting material for the synthesis of pharmaceutical intermediates, fragrances, and other fine chemicals. Recent research has highlighted its potential in the development of novel drug candidates and functional materials.

Pharmaceutical Applications: One of the most promising areas for 1,3-diethyl 2-methylpropanedioate is its use in pharmaceutical research and development. Studies have shown that this compound can be effectively utilized as a precursor for the synthesis of bioactive molecules with therapeutic potential. For instance, it has been employed in the synthesis of anti-inflammatory agents and anti-cancer drugs. The ability to tailor the structure of these derivatives through controlled chemical modifications opens up new avenues for drug discovery and optimization.

Biological Studies: In addition to its synthetic utility, 1,3-diethyl 2-methylpropanedioate has been the subject of numerous biological studies aimed at understanding its interactions with biological systems. Research has demonstrated that this compound exhibits low toxicity and good biocompatibility, making it suitable for use in both in vitro and in vivo experiments. These properties are crucial for ensuring the safety and efficacy of any potential pharmaceutical applications.

Sustainability and Green Chemistry: The environmental impact of chemical processes is an increasingly important consideration in modern research. 1,3-diethyl 2-methylpropanedioate can be synthesized using green chemistry principles, such as the use of renewable feedstocks and environmentally benign catalysts. This approach not only reduces the ecological footprint but also aligns with the growing demand for sustainable chemical practices.

Analytical Techniques: Accurate characterization and analysis are essential for ensuring the quality and purity of 1,3-diethyl 2-methylpropanedioate. Common analytical techniques used for this purpose include gas chromatography (GC), high-performance liquid chromatography (HPLC), and nuclear magnetic resonance (NMR) spectroscopy. These methods provide detailed information about the compound's structure and purity, facilitating its use in various applications.

Safety Considerations: While 1,3-diethyl 2-methylpropanedioate is generally considered safe to handle under appropriate conditions, it is important to follow standard laboratory safety protocols. Proper personal protective equipment (PPE) should be worn when handling this compound to minimize any potential risks. Additionally, storage conditions should be carefully controlled to prevent degradation or contamination.

FUTURE DIRECTIONS: The future prospects for 1,3-diethyl 2-methylpropanedioate are promising. Ongoing research continues to explore new applications and derivatives of this compound, driven by advancements in synthetic methodologies and computational chemistry. As our understanding of its properties deepens, it is likely that we will see even more innovative uses emerge in fields such as materials science and biotechnology.

In conclusion, 1,3-diethyl 2-methylpropanedioate (CAS No. 609-08-5) is a multifaceted organic compound with a wide range of applications in chemistry, biology, and pharmaceuticals. Its unique molecular structure and favorable properties make it an invaluable tool for researchers and industry professionals alike. As research progresses, it is clear that this compound will continue to play a significant role in advancing scientific knowledge and technological innovation.